Cas no 2395025-44-0 (ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate)

• Product Name: ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate
• CAS No: 2395025-44-0
• MF: C₁₁H₁₅F₃O₂
• MW: 236.230814218521
• MDL: MFCD34185999
• CID: 5618869
• PubChem ID: 165941177
• Update Time: 2025-05-20

ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2395025-44-0
• ethyl 2-(trifluoromethyl)spiro[3.3]heptane-2-carboxylate
• EN300-28311844
• Spiro[3.3]?heptane-?2-?carboxylic acid, 2-?(trifluoromethyl)?-?, ethyl ester
• ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate

• MDL： MFCD34185999
• Inchi： 1S/C11H15F3O2/c1-2-16-8(15)10(11(12,13)14)6-9(7-10)4-3-5-9/h2-7H2,1H3
• InChI Key： QBTYCHHTBBEQSM-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OCC)CC2(CCC2)C1)(F)F

Computed Properties

• Exact Mass: 236.10241420g/mol
• Monoisotopic Mass: 236.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 225.3±35.0 °C(Predicted)

Additional information on ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate

Introduction to Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate (CAS No: 2395025-44-0)

Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate, identified by its CAS number 2395025-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic esters, which are known for their unique structural properties and potential biological activities. The presence of a trifluoromethyl group in its molecular structure enhances its lipophilicity and metabolic stability, making it a valuable candidate for further exploration in drug development.

The spirocyclic core of Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate contributes to its distinct chemical behavior, which has been studied extensively for its applications in synthetic chemistry and bioactivity profiling. Spirocycles are particularly interesting due to their rigid framework, which can mimic the conformational preferences of biologically active molecules. This structural motif has been leveraged in the design of various pharmacophores, including those targeting neurological disorders and inflammatory conditions.

In recent years, there has been a surge in research focused on the development of novel spirocyclic compounds with enhanced pharmacological properties. The introduction of fluorinated substituents, such as the trifluoromethyl group, has been shown to improve the binding affinity and selectivity of these compounds towards their target receptors. This modification is particularly relevant in the context of central nervous system (CNS) drug discovery, where fluorinated analogs have demonstrated improved blood-brain barrier penetration.

The ester functionality in the molecular structure of Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate also plays a crucial role in its reactivity and biological interactions. Ester groups are commonly found in natural products and pharmaceuticals, serving as key pharmacophores in various therapeutic agents. The spirocyclic ester has been investigated for its potential role in modulating enzyme activity and receptor binding, making it a promising scaffold for the development of new drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of spirocyclic compounds with greater accuracy. Molecular modeling studies have indicated that Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate exhibits favorable interactions with several protein targets, suggesting its potential as a lead compound for further optimization. These findings have prompted further investigation into its pharmacokinetic properties and potential therapeutic applications.

The synthesis of Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate presents unique challenges due to its complex spirocyclic structure. However, recent developments in synthetic methodologies have made it more accessible to researchers. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been employed to construct the spirocyclic core with high enantioselectivity. These advances have opened up new avenues for the exploration of related compounds and their derivatives.

The biological evaluation of Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate has revealed intriguing results that warrant further investigation. Preclinical studies have demonstrated its potential efficacy in models of pain and inflammation, highlighting its therapeutic promise. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects, making it a candidate for the development of treatments for neurodegenerative diseases.

The impact of fluorine substitution on the pharmacological properties of spirocyclic compounds is another area of active research. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of molecules, influencing their binding affinity and metabolic stability. In the case of Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate, the trifluoromethyl group is expected to enhance its interaction with biological targets while also improving its resistance to enzymatic degradation.

In conclusion, Ethyl 2-(trifluoromethyl)spiro3.3heptane-2-carboxylate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further development. As our understanding of spirocyclic compounds continues to grow, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutics.